Cas no 1502717-31-8 (Methyl 5-bromo-2-chloro-4-fluorobenzoate)

• Product Name: Methyl 5-bromo-2-chloro-4-fluorobenzoate
• CAS No: 1502717-31-8
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• MDL: MFCD24107115
• CID: 4701236
• PubChem ID: 81429444
• Update Time: 2025-05-21

Methyl 5-bromo-2-chloro-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-chloro-4-fluorobenzoate
• 5-Bromo-2-chloro-4-fluoro-benzoic acid methyl ester
• CKC71731
• DB-139680
• E92787
• SCHEMBL18981860
• EN300-3224853
• CS-0193784
• 1502717-31-8
• 5-Bromo-2-chloro-4-fluorobenzoic acid methyl ester
• MFCD24107115
• AKOS020007269

• MDL： MFCD24107115
• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3H,1H3
• InChI Key： JRAHMMKAIQOCDU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(=O)OC)=C1)Cl)F

Computed Properties

• Exact Mass: 265.91455g/mol
• Monoisotopic Mass: 265.91455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-bromo-2-chloro-4-fluorobenzoate

Methyl 5-bromo-2-chloro-4-fluorobenzoate: A Comprehensive Overview

Methyl 5-bromo-2-chloro-4-fluorobenzoate, with the CAS number 1502717-31-8, is a highly specialized organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group and a combination of halogen substituents—bromine, chlorine, and fluorine—on the aromatic ring. The presence of these halogens imparts distinctive electronic and physical properties to the molecule, making it valuable for a wide range of applications.

The benzoate ester group in Methyl 5-bromo-2-chloro-4-fluorobenzoate plays a crucial role in its chemical reactivity and stability. Ester groups are known for their ability to participate in various nucleophilic acyl substitutions, which makes them versatile in organic synthesis. The halogen substituents further modulate the electronic environment of the aromatic ring, enhancing the compound's ability to act as an electron-deficient substrate in reactions such as nucleophilic aromatic substitution. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials, including high-performance polymers and functionalized nanoparticles.

One of the most notable aspects of Methyl 5-bromo-2-chloro-4-fluorobenzoate is its role in modern drug discovery. The combination of halogens on the aromatic ring creates a unique pharmacophore that can interact with specific biological targets. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain cancer cell lines, suggesting its potential as a lead compound in drug development.

In addition to its pharmaceutical applications, Methyl 5-bromo-2-chloro-4-fluorobenzoate has found utility in the field of materials science. Its ability to undergo controlled polymerization reactions has led to its use in the synthesis of high-performance polymers with tailored mechanical and thermal properties. A recent breakthrough reported in *Macromolecules* showcased how this compound can be employed as a monomer in the production of lightweight, high-strength composites for aerospace applications.

The synthesis of Methyl 5-bromo-2-chloro-4-fluorobenzoate involves a multi-step process that typically begins with the bromination and chlorination of benzoic acid derivatives. The introduction of fluorine is often achieved through nucleophilic aromatic substitution or electrophilic fluorination techniques. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production while minimizing environmental impact.

From an analytical perspective, Methyl 5-bromo-2-chloro-4-fluorobenzoate serves as a valuable standard for chromatographic and spectroscopic studies. Its distinct UV-vis absorption spectrum makes it an ideal reference compound for identifying similar structures in complex mixtures. Furthermore, its stability under various analytical conditions ensures reliable results across different experimental setups.

Looking ahead, ongoing research into Methyl 5-bromo-2-chloro-4-fluorobenzoate is expected to unlock new avenues for its application in green chemistry and sustainable materials development. Scientists are exploring ways to utilize this compound in bio-based polymer systems and eco-friendly coatings, aligning with global efforts to reduce environmental impact while maintaining high performance standards.